Cas no 866342-28-1 ((2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide
• CAS No: 866342-28-1
• MF: C₂₂H₁₆FN₃O₄S
• MW: 437.44354724884
• CID: 6214601
• PubChem ID: 6893537
• Update Time: 2025-07-01

(2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide
• (2Z)-N-(3-fluorophenyl)-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide
• (Z)-N-(3-fluorophenyl)-2-(2-(phenylsulfonyl)hydrazono)-2H-chromene-3-carboxamide
• 866342-28-1
• (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(3-fluorophenyl)chromene-3-carboxamide
• AKOS001844628
• F1602-0319

• Inchi： 1S/C22H16FN3O4S/c23-16-8-6-9-17(14-16)24-21(27)19-13-15-7-4-5-12-20(15)30-22(19)25-26-31(28,29)18-10-2-1-3-11-18/h1-14,26H,(H,24,27)/b25-22-
• InChI Key： LTAZNQUPQVDQJA-LVWGJNHUSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C1/C(C(NC2C=CC=C(C=2)F)=O)=CC2C=CC=CC=2O/1)(=O)=O

Computed Properties

• Exact Mass: 437.08455534g/mol
• Monoisotopic Mass: 437.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide (CAS No. 866342-28-1)

(2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide, with the CAS number 866342-28-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features, including a chromene ring, a benzenesulfonamidoimino group, and a fluorinated phenyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide is composed of a 2H-chromene core, which is a seven-membered ring fused with a benzene ring. The presence of the benzenesulfonamidoimino group at the 2-position and the N-(3-fluorophenyl) substituent at the 3-position carboxamide site imparts specific physicochemical properties and biological activities to this compound. The fluorine atom in the phenyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another promising application of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide is in cancer therapy. Preclinical studies have indicated that this compound possesses antitumor properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. Mechanistic investigations have revealed that it targets multiple signaling pathways, including those involving p53, Bcl-2, and PI3K/Akt. These findings suggest that (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anti-inflammatory and antitumor activities, (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These neuroprotective properties make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide

To further validate the therapeutic potential of (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide, clinical trials are currently underway. These trials aim to assess its safety, efficacy, and optimal dosing regimens in various disease conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, (2Z)-2-(benzenesulfonamidoimino)-N-(3-fluorophenyl)-2H-chromene-3-carboxamide (CAS No. 866342-28-1) is a multifaceted compound with diverse biological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in medicine.